Cas no 2098115-50-3 (1-(difluoromethyl)-4-ethenyl-1H-pyrazole)

• Product Name: 1-(difluoromethyl)-4-ethenyl-1H-pyrazole
• CAS No: 2098115-50-3
• MF: C₆H₆F₂N₂
• MW: 144.122047901154
• CID: 5728942
• PubChem ID: 122241053
• Update Time: 2023-10-27

1-(difluoromethyl)-4-ethenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2098115-50-3
• 1-(difluoromethyl)-4-ethenyl-1H-pyrazole
• 1-(Difluoromethyl)-4-vinyl-1H-pyrazole
• F2147-7902
• 1-(difluoromethyl)-4-ethenylpyrazole
• AKOS040814312
• 1H-Pyrazole, 1-(difluoromethyl)-4-ethenyl-

• Inchi： 1S/C6H6F2N2/c1-2-5-3-9-10(4-5)6(7)8/h2-4,6H,1H2
• InChI Key： ALMSSCNCRQHCLV-UHFFFAOYSA-N
• SMILES： FC(N1C=C(C=C)C=N1)F

Computed Properties

• Exact Mass: 144.04990452g/mol
• Monoisotopic Mass: 144.04990452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 162.7±40.0 °C(Predicted)
• pka: -1.11±0.19(Predicted)